4-Methoxy-1-trifluoromethyl-indan-1-ol

• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol
• IUPAC Name: 4-methoxy-1-(trifluoromethyl)-2,3-dihydroinden-1-ol
• InChI: InChI=1S/C11H11F3O2/c1-16-9-4-2-3-8-7(9)5-6-10(8,15)11(12,13)14/h2-4,15H,5-6H2,1H3
• InChI Key: JGFQITOVMAFCFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC2(C(F)(F)F)O

Description

4-Methoxy-1-trifluoromethyl-indan-1-ol is a useful research compound. Its molecular formula is C11H11F3O2 and its molecular weight is 232.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice-cold suspension of 4-methoxy-indan-1-one (200 mg, 1.23 mmol) and trimethyl(trifluoromethyl)silane (218 mg, 1.48 mmol) in THF (4 mL) was added 1M-TBAF (615 mL, 0.615 mmol) at 0° C. The mixture was stirred overnight at room temperature, and then diluted with EtOAc. The organic layer was washed with water, dried over anhydrous magnesium sulfate, filtered and concentrated tinder reduced pressure. The crude residue was purified by column chromatography to give 4-methoxy-1-trifluoromethyl-indan-1-ol (170 g, 60%).